Cas no 2172038-42-3 (4-iodo-3,3-dimethylbutanoyl chloride)

4-Iodo-3,3-dimethylbutanoyl chloride is a specialized organic compound featuring both an acyl chloride and an iodo functional group, making it a versatile intermediate in synthetic chemistry. Its reactive acyl chloride moiety enables efficient acylation reactions, while the iodine substituent offers opportunities for further functionalization via cross-coupling or nucleophilic substitution. The steric hindrance from the 3,3-dimethyl group can influence selectivity in certain transformations. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex molecular architectures. Proper handling under inert conditions is recommended due to its moisture sensitivity. Its balanced reactivity and structural features make it valuable for targeted synthetic applications.
4-iodo-3,3-dimethylbutanoyl chloride structure
2172038-42-3 structure
Product Name:4-iodo-3,3-dimethylbutanoyl chloride
CAS No:2172038-42-3
MF:C6H10ClIO
MW:260.500473499298
CID:5959852
PubChem ID:132398693
Update Time:2025-06-11

4-iodo-3,3-dimethylbutanoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-iodo-3,3-dimethylbutanoyl chloride
    • Butanoyl chloride, 4-iodo-3,3-dimethyl-
    • EN300-1600372
    • 2172038-42-3
    • starbld0026208
    • Inchi: 1S/C6H10ClIO/c1-6(2,4-8)3-5(7)9/h3-4H2,1-2H3
    • InChI Key: KVGHBDNFIVTHQE-UHFFFAOYSA-N
    • SMILES: C(Cl)(=O)CC(C)(C)CI

Computed Properties

  • Exact Mass: 259.94649g/mol
  • Monoisotopic Mass: 259.94649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.681±0.06 g/cm3(Predicted)
  • Boiling Point: 223.9±23.0 °C(Predicted)

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Additional information on 4-iodo-3,3-dimethylbutanoyl chloride

Professional Introduction to 4-iodo-3,3-dimethylbutanoyl chloride (CAS No. 2172038-42-3)

4-iodo-3,3-dimethylbutanoyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by the CAS number 2172038-42-3, is a halogenated derivative of butanoyl chloride, featuring an iodine substituent at the 4-position and two methyl groups at the 3-position. Its unique structural properties make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The chemical structure of 4-iodo-3,3-dimethylbutanoyl chloride consists of a carbonyl group (C=O) linked to a tertiary butyl chain with an iodine atom attached to one of the terminal carbons. This configuration imparts distinct reactivity patterns, making it useful in various synthetic transformations. The presence of the iodine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 4-iodo-3,3-dimethylbutanoyl chloride has been explored in the synthesis of pharmacologically relevant compounds. Its role as a building block in medicinal chemistry has been highlighted in several studies focusing on the development of novel therapeutic agents. For instance, researchers have utilized this compound to prepare derivatives with potential antimicrobial and anti-inflammatory properties. The ability to introduce diverse functional groups onto its framework enables the creation of molecules with tailored biological activities.

One notable application of 4-iodo-3,3-dimethylbutanoyl chloride is in the synthesis of heterocyclic compounds, which are widely prevalent in biologically active molecules. By serving as a precursor for constructing nitrogen-containing rings, such as pyrroles and indoles, this compound facilitates the development of new drug candidates. The structural motif present in 4-iodo-3,3-dimethylbutanoyl chloride aligns well with scaffold-hopping strategies employed by medicinal chemists to discover innovative treatments for various diseases.

The reactivity of 4-iodo-3,3-dimethylbutanoyl chloride has also been leveraged in peptide mimetics and protein-protein interaction inhibitors. Its incorporation into peptidomimetic cores allows for the design of constrained analogs that mimic natural peptide sequences while exhibiting improved pharmacokinetic profiles. Additionally, its utility in generating small-molecule probes for studying protein targets underscores its importance in structural biology and drug discovery initiatives.

Advances in synthetic methodologies have further expanded the utility of 4-iodo-3,3-dimethylbutanoyl chloride. Modern techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled more efficient and scalable preparations of this intermediate. These innovations have not only enhanced accessibility but also opened new avenues for exploring its applications in combinatorial chemistry and high-throughput screening platforms.

The growing interest in 4-iodo-3,3-dimethylbutanoyl chloride is also reflected in its incorporation into academic and industrial research projects. Collaborative efforts between universities and pharmaceutical companies have led to the discovery of novel derivatives with enhanced efficacy and reduced toxicity. Such findings underscore the compound's significance as a tool for advancing drug development pipelines.

From a mechanistic standpoint, 4-iodo-3,3-dimethylbutanoyl chloride participates in various reactions that highlight its versatility. The iodine atom can undergo nucleophilic substitution reactions with organolithium or Grignard reagents, facilitating the introduction of aliphatic or aromatic groups. Furthermore, its carbonyl moiety can engage in condensation reactions with amines or alcohols to form amides or esters, respectively.

The safety profile of 4-iodo-3,3-dimethylbutanoyl chloride is another critical consideration in its application. While handling requires standard laboratory precautions due to its reactive nature, it does not pose significant hazards under controlled conditions. Its stability under inert atmospheres makes it suitable for long-term storage and transport without compromising integrity.

In conclusion, 4-iodo-3,3-dimethylbutanoyl chloride (CAS No. 2172038-42-3) represents a valuable asset in synthetic organic chemistry and pharmaceutical research. Its unique structural features enable diverse functionalizations, making it indispensable for constructing complex bioactive molecules. As research continues to uncover new applications for this compound, 4-iodo-3,3-dimethylbutanoyl chloride is poised to remain at the forefront of drug discovery efforts.

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